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For Researchers, Scientists, and Drug Development Professionals

Abstract
Solvent Blue 94, identified by CAS number 123515-19-5, is a solvent dye belonging to the

anthraquinone class.[1][2] While specific details regarding its definitive chemical structure

remain proprietary and are not publicly available in comprehensive chemical databases, this

guide synthesizes the available technical data for Solvent Blue 94. Due to the limited public

information on Solvent Blue 94, this document also presents a detailed case study on the

closely related and well-characterized anthraquinone dye, Solvent Blue 35. This guide provides

a comprehensive overview of the known properties of Solvent Blue 94, alongside a detailed

examination of the chemical structure, properties, and synthesis of Solvent Blue 35 as a

representative example of this dye class. This approach offers valuable insights for researchers

and professionals working with anthraquinone-based compounds.

Solvent Blue 94: Overview and Available Data
Solvent Blue 94 is recognized as a reddish-blue anthraquinone-based dye.[1] It is also known

by its synonyms, including Aizen SOT Blue 3, Diaresin Blue N, and Transparent Blue R.[3][4]

Physicochemical Properties
The following table summarizes the available physicochemical data for Solvent Blue 94,

primarily sourced from supplier technical data sheets. It is important to note that these values

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1169305?utm_src=pdf-interest
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-94.html
https://pharos.habitablefuture.org/chemicals/2257760
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-94.html
https://www.lookchem.com/ProductWholeProperty_LCPL187911.htm
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Blue/Solvent-Blue-94.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


may pertain to commercial preparations of the dye rather than the pure chemical compound.

Property Value

CAS Number 123515-19-5[1][2][3][4][5]

Appearance Greenish-blue to blue powder

Melting Point 230 °C

Density 0.59 - 0.71 g/cm³

Light Fastness 6-7

Acid Resistance 4

Alkali Resistance 5

Water Solubility Insoluble (<1.0%)

Table 1: Reported Physicochemical Properties of Solvent Blue 94.

Applications
Solvent Blue 94 is utilized as a colorant in a variety of applications, including:

Printing inks[6]

Plastics and rubber[6]

Gasoline, oils, and lubricants[6]

Waxes and candles[6]

Case Study: Solvent Blue 35 - A Structurally Related
Anthraquinone Dye
Given the absence of a publicly available, definitive chemical structure for Solvent Blue 94, we

present a detailed analysis of Solvent Blue 35 (CAS No. 17354-14-2) as a representative 1,4-

disubstituted anthraquinone dye.
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Chemical Structure and Properties of Solvent Blue 35
Property Value

Chemical Name 1,4-Bis(butylamino)anthracene-9,10-dione

CAS Number 17354-14-2

Molecular Formula C22H26N2O2

Molecular Weight 350.46 g/mol

SMILES
CCCNCC1=C(C(=O)C2=CC=CC=C2C1=O)NC

CCC

InChI

InChI=1S/C22H26N2O2/c1-3-5-11-23-19-15-16-

20(24-12-6-4-2)22(26)18-10-8-7-9-

17(18)21(19)25/h7-10,15-16,23-24H,3-6,11-

12H2,1-2H3

Table 2: Chemical Identifiers and Properties of Solvent Blue 35.

Experimental Protocols: Synthesis of Solvent Blue 35
The synthesis of Solvent Blue 35 can be achieved through the reaction of 1,4-

dihydroxyanthraquinone with n-butylamine. A general laboratory-scale synthesis protocol is

outlined below.

Materials:

1,4-dihydroxyanthraquinone

n-butylamine

Aromatic acid (as a catalyst)

Water

Reaction kettle with stirring and reflux capabilities

Filtration apparatus
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Drying oven

Procedure:

In a reaction kettle equipped with a stirrer and reflux condenser, add 1,4-

dihydroxyanthraquinone, n-butylamine, a catalytic amount of aromatic acid, and water at

room temperature.

Stir the mixture and heat to a temperature of 75-85°C.

Maintain this temperature for 2-4 hours to allow the reaction to proceed.

After the reaction is complete, cool the mixture to below 40°C.

Filter the resulting precipitate.

Wash the filtered product with hot water.

Dry the purified product in an oven to obtain Solvent Blue 35.

This method provides a more environmentally friendly process by avoiding the use of reducing

agents like hydrosulfite and caustic soda.[7]

Logical Workflow for Dye Synthesis
The following diagram illustrates the logical workflow for the synthesis of a 1,4-disubstituted

anthraquinone dye, using Solvent Blue 35 as an example.

Starting Materials
(1,4-dihydroxyanthraquinone,
n-butylamine, catalyst, water)

Reaction
(75-85°C, 2-4h)

Charge to Reactor Cooling
(<40°C) Filtration Washing

(Hot Water) Drying Final Product
(Solvent Blue 35)

Click to download full resolution via product page

A simplified workflow for the synthesis of Solvent Blue 35.
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General Experimental Protocols for Dye
Characterization
The following are general methodologies for characterizing solvent dyes like those in the

anthraquinone class.

Determination of Physicochemical Properties
Property Experimental Protocol

Melting Point

Determined using a standard melting point

apparatus, where a small, powdered sample is

heated at a controlled rate until melting is

observed.

Density
Can be measured using a gas pycnometer for a

precise determination of the solid's density.

Solubility

A known amount of the dye is added to a

specific volume of a solvent at a constant

temperature. The mixture is agitated until

saturation is reached, and the concentration of

the dissolved dye is then determined, often

spectrophotometrically.

Light Fastness

Assessed by exposing a dyed substrate to a

standardized light source (e.g., a xenon arc

lamp) for a specified duration and comparing the

color change to a set of blue wool standards.

Acid/Alkali Resistance

A dyed substrate is immersed in acidic or

alkaline solutions of known concentrations for a

set period. The change in color is then

evaluated against a standard grayscale.

Table 3: General Experimental Protocols for Dye Property Determination.

Analytical Workflow for Dye Identification and Purity
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The following diagram illustrates a typical analytical workflow for the identification and purity

assessment of a synthesized dye.

Synthesized Dye Sample

Thin Layer
Chromatography (TLC)

Initial Purity Check

High-Performance Liquid
Chromatography (HPLC)Quantitative Purity

UV-Vis SpectroscopyChromophore Analysis

FT-IR Spectroscopy

Functional Group ID

Mass Spectrometry

Molecular Weight ID

Purity Assessment

Structural Elucidation

Click to download full resolution via product page

A general analytical workflow for dye characterization.

Signaling Pathways
As a solvent dye primarily used in industrial coloring applications, Solvent Blue 94 is not

typically associated with biological signaling pathways in the context of drug development.

Research into the biological activity of such dyes is not extensive in publicly available literature.

Conclusion
While a complete dataset for Solvent Blue 94 is not publicly accessible, the available

information provides a foundational understanding of its properties and applications. By

examining the detailed information available for the structurally related Solvent Blue 35, this
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guide offers a comprehensive technical overview of a representative member of the 1,4-

disubstituted anthraquinone solvent dye class. The provided experimental and analytical

workflows serve as a practical reference for researchers and professionals engaged in the

synthesis and characterization of these and similar chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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